Cas no 1261823-38-4 (6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1261823-38-4
• MF: C₁₇H₁₅F₃O₃
• MW: 324.294415712357
• CID: 4999862
• Update Time: 2025-06-12

6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C17H15F3O3/c1-3-23-16(21)11-8-9-15(22-2)13(10-11)12-6-4-5-7-14(12)17(18,19)20/h4-10H,3H2,1-2H3
• InChI Key： KFMHXGMSIAIBNH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=C(C(=O)OCC)C=CC=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5

Additional information on 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester

Introduction to 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester (CAS No. 1261823-38-4)

6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester (CAS No. 1261823-38-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in drug discovery and advanced material development. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester is defined by a biphenyl core with a methoxy group at the 6-position and a trifluoromethyl group at the 2'-position of the second phenyl ring. The carboxylic acid ethyl ester moiety is attached to the 3-position of the first phenyl ring. This intricate arrangement imparts specific physicochemical properties that make it an attractive candidate for various applications.

In terms of physical properties, 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester is a solid at room temperature with a melting point ranging from 75 to 78°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics facilitate its use in various chemical reactions and formulations.

The synthesis of 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester has been extensively studied and can be achieved through several routes. One common method involves the coupling of 6-methoxybiphenyl-3-carboxylic acid with an appropriate trifluoromethylated reagent followed by esterification. Another approach involves the Suzuki coupling reaction between 6-methoxybiphenyl-3-boronic acid and a trifluoromethylated aryl halide, followed by esterification. These synthetic strategies offer flexibility and can be tailored to meet specific requirements in terms of yield and purity.

The biological activities of 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester have been the subject of numerous studies. Recent research has highlighted its potential as a lead compound for drug discovery, particularly in the areas of anticancer and anti-inflammatory agents. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

In addition to its anticancer properties, 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the development of new therapeutic agents for inflammatory diseases.

The potential applications of 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester extend beyond medicinal chemistry into materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. Recent studies have shown that this compound can enhance the performance of these devices by improving charge transport and stability.

In conclusion, 6-Methoxy-2'-(trifluoromethyl)biphenyl-3-carboxylic acid ethyl ester (CAS No. 1261823-38-4) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique structural features contribute to its diverse biological activities and electronic properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.